Cas no 381241-12-9 (N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine)

• Product Name: N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine
• CAS No: 381241-12-9
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• CID: 825709
• Update Time: 2026-04-29

N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine
• N'-[4-nitro-2-(trifluoromethyl)phenyl]propane-1,3-diamine
• (3-aminopropyl)[4-nitro-2-(trifluoromethyl)phenyl]amine
• AC1MEW4R
• CTK7E8387
• MolPort-001-887-520
• PubChem12401
• SBB071623
• STK080178

Additional information on N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine

N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine (CAS No. 381241-12-9): A Comprehensive Overview of Its Properties and Applications

N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine, with the CAS number 381241-12-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique nitro and trifluoromethyl functional groups, exhibits properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The molecular structure of N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine features a propane-1,3-diamine backbone, which is linked to a 4-nitro-2-trifluoromethylphenyl group. This combination of electron-withdrawing and electron-donating moieties contributes to its unique chemical behavior. Such properties are particularly relevant in the design of advanced materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-performance intermediates like CAS 381241-12-9 has surged, driven by advancements in drug discovery and agrochemical development. The compound's ability to participate in multicomponent reactions and catalyzed transformations makes it a focal point for innovation. For instance, its nitro group can be selectively reduced to an amine, enabling the synthesis of diverse derivatives for further applications.

From an industrial perspective, N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine is often utilized in the production of specialty chemicals and fine chemicals. Its compatibility with modern flow chemistry techniques and microwave-assisted synthesis methods enhances its appeal. These approaches not only improve yield but also reduce environmental impact, addressing the growing emphasis on eco-friendly manufacturing.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Scientists are particularly interested in how the trifluoromethyl group influences molecular interactions, a topic frequently searched in computational chemistry databases. This aligns with broader inquiries into halogen bonding and fluorine effects, which are hot topics in contemporary literature.

Quality control and analytical characterization of CAS 381241-12-9 are critical for ensuring its efficacy in applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify purity and structure. These methods are essential for meeting regulatory standards, especially in pharmaceutical intermediates and material science applications.

Looking ahead, the potential of N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine continues to expand. Its role in catalysis, polymer chemistry, and medicinal chemistry underscores its multidisciplinary importance. As researchers delve deeper into its properties, the compound is poised to contribute to breakthroughs in targeted drug delivery and smart materials, further solidifying its place in modern science.